Cas no 1248017-95-9 (1-(2,4-difluorophenyl)propan-2-ol)

• Product Name: 1-(2,4-difluorophenyl)propan-2-ol
• CAS No: 1248017-95-9
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• MDL: MFCD16691375
• CID: 5157958
• PubChem ID: 62195895
• Update Time: 2026-03-04

1-(2,4-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Difluorophenyl)-2-propanol
• 1-(2,4-difluorophenyl)propan-2-ol
• SB84817
• Benzeneethanol, 2,4-difluoro-α-methyl-

• MDL： MFCD16691375
• Inchi： 1S/C9H10F2O/c1-6(12)4-7-2-3-8(10)5-9(7)11/h2-3,5-6,12H,4H2,1H3
• InChI Key： VGVDOHQIPJTDCB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C)O)F

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2,4-difluorophenyl)propan-2-ol

1-(2,4-Difluorophenyl)Propan-2-ol: A Comprehensive Overview

1-(2,4-Difluorophenyl)Propan-2-ol (CAS No. 1248017-95-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a secondary alcohol group. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring imparts distinct electronic and steric properties, making it an intriguing molecule for both academic research and industrial applications.

The synthesis of 1-(2,4-difluorophenyl)propan-2-ol involves multi-step reactions, often starting from fluorobenzene derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its use in chiral environments. The compound's ability to undergo various functional group transformations has made it a valuable building block in organic chemistry.

One of the most notable applications of 1-(2,4-difluorophenyl)propan-2-ol is in the pharmaceutical industry. Its fluorinated aromatic ring contributes to enhanced bioavailability and stability, making it a promising candidate for drug development. For instance, studies have shown that this compound can serve as a scaffold for designing inhibitors targeting specific enzymes involved in disease pathways. The secondary alcohol group provides a site for further modification, allowing researchers to explore diverse pharmacological profiles.

In the agrochemical sector, 1-(2,4-difluorophenyl)propan-2-ol has been investigated as a potential precursor for herbicides and fungicides. Its fluorinated structure enhances resistance to metabolic degradation in plants, making it suitable for developing environmentally friendly agricultural chemicals. Recent research has focused on optimizing its bioactivity through structural modifications while maintaining its ecological safety profile.

From a materials science perspective, 1-(2,4-difluorophenyl)propan-2-ol exhibits interesting properties that make it a candidate for advanced materials. Its ability to form hydrogen bonds due to the hydroxyl group can be exploited in designing self-healing polymers or stimuli-responsive materials. Additionally, the fluorinated phenyl ring contributes to thermal stability and resistance to UV degradation, which are desirable traits for high-performance materials.

Recent studies have also explored the use of 1-(2,4-difluorophenyl)propan-2-ol in catalysis. Its chiral center can be leveraged to create asymmetric catalysts for enantioselective reactions. For example, researchers have reported its application in asymmetric aldol reactions and epoxidation processes, demonstrating high enantioselectivity under mild conditions.

In conclusion, 1-(2,4-difluorophenyl)propan-2-ol (CAS No. 1248017-95-9) is a multifaceted compound with wide-ranging applications across various industries. Its unique structure and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in drug discovery, agriculture, and materials development. As research continues to uncover new potentials of this compound, its role in advancing technology and improving quality of life is expected to grow significantly.